![molecular formula C14H12ClF5N2O3S B1447986 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroethanamine Benzenesulfonic Acid salt CAS No. 1823182-99-5](/img/structure/B1447986.png)
2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroethanamine Benzenesulfonic Acid salt
Overview
Description
The compound “2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroethanamine Benzenesulfonic Acid salt” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms . The pyridine ring in this compound is substituted with a trifluoromethyl group and a chloro group at the 5th and 3rd positions respectively . The 2nd position of the pyridine ring is connected to a 2,2-difluoroethanamine group .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCl.NCCSc1ncc(cc1Cl)C(F)(F)F
. This string represents the connectivity and arrangement of atoms in the molecule . Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. This compound, being a pyridine derivative, is likely to be polar and may have the ability to form hydrogen bonds . It’s also likely to be soluble in polar solvents .Scientific Research Applications
Pharmaceutical Research
This compound is a valuable intermediate in the synthesis of pharmaceuticals. The presence of the trifluoromethyl group can significantly influence the biological activity of a molecule, often leading to improved drug potency . For instance, it can lower the pKa of a cyclic carbamate, enhancing hydrogen bonding interactions with target proteins .
Safety and Hazards
properties
IUPAC Name |
benzenesulfonic acid;2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClF5N2.C6H6O3S/c9-5-1-4(8(12,13)14)2-16-6(5)7(10,11)3-15;7-10(8,9)6-4-2-1-3-5-6/h1-2H,3,15H2;1-5H,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEIMUHPYVGFQAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)O.C1=C(C=NC(=C1Cl)C(CN)(F)F)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClF5N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroethanamine Benzenesulfonic Acid salt |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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